Cas no 861210-28-8 (4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline)

• Product Name: 4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline
• CAS No: 861210-28-8
• MF: C₁₃H₁₀F₃NS
• MW: 269.285412311554
• CID: 5027126
• Update Time: 2025-10-28

4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline
• 4-methyl-6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinoline
• MLS000763904
• HMS2735M13
• SMR000336532
• VU0315108-2
• 4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline

• Inchi： 1S/C13H10F3NS/c1-7-8-5-6-18-12(8)9-3-2-4-10(11(9)17-7)13(14,15)16/h2-4H,5-6H2,1H3
• InChI Key： NANQLWDUWSXNND-UHFFFAOYSA-N
• SMILES： S1CCC2C(C)=NC3C(C(F)(F)F)=CC=CC=3C1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 320
• XLogP3: 4
• Topological Polar Surface Area: 38.2

Additional information on 4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline

4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline: A Comprehensive Overview

The compound 4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline, identified by the CAS Registry Number 861210-28-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The presence of a methyl group at position 4 and a trifluoromethyl group at position 6 introduces unique electronic and steric properties, making it an intriguing subject for research and development.

The synthesis of 4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the thienoquinoline framework. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing, which is crucial for its potential commercial applications.

The structural uniqueness of this compound lies in its thieno[3,2-c]quinoline skeleton. The thieno ring system introduces additional conjugation and aromaticity, which significantly influence its electronic properties. The trifluoromethyl group at position 6 acts as an electron-withdrawing substituent, enhancing the compound's stability and reactivity in certain chemical environments. Meanwhile, the methyl group at position 4 provides steric bulk, which can be advantageous in specific applications such as drug design or materials science.

Recent research has highlighted the potential of 4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline in the field of pharmacology. Studies have demonstrated its ability to modulate key biological targets, such as kinases and receptors, making it a promising candidate for drug development. For example, preclinical trials have shown that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. These findings underscore its potential as a lead compound for therapeutic interventions.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. Its unique electronic properties make it a strong candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers have investigated its ability to act as an electron transport layer or emitting material in OLEDs. Preliminary results indicate that it exhibits high efficiency and stability under operational conditions, which are critical factors for commercial viability.

The environmental impact of synthesizing and using 4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline has also been a topic of recent research. Scientists have developed greener synthesis methods that minimize waste and reduce energy consumption. For instance, solvent-free reactions and catalytic processes have been employed to enhance sustainability. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, 4-Methyl-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline, CAS No. 861210-28-8, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing science and technology.